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Compound of Interest

Compound Name: 2,2,2-Trifluoroacetophenone

Cat. No.: B138007

Essential Safety and Handling Guide for 2,2,2-
Trifluoroacetophenone

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling 2,2,2-Trifluoroacetophenone in a laboratory setting. It is intended
for researchers, scientists, and professionals in drug development to ensure safe handling and
mitigate risks.

Key Hazards

2,2,2-Trifluoroacetophenone is a flammable liquid and vapor that can cause skin and serious
eye irritation.[1][2] It may also cause respiratory irritation.[1] It is crucial to handle this chemical
with appropriate personal protective equipment in a well-ventilated area, away from heat,
sparks, and open flames.[1][3][4]

Physical and Chemical Properties

A summary of the key quantitative data for 2,2,2-Trifluoroacetophenone is provided in the
table below for easy reference.

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b138007?utm_src=pdf-interest
https://www.benchchem.com/product/b138007?utm_src=pdf-body
https://www.benchchem.com/product/b138007?utm_src=pdf-body
https://www.benchchem.com/product/b138007?utm_src=pdf-body
https://www.benchchem.com/product/b138007?utm_src=pdf-body
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA11403~~PDF~~MTR~~CGV4~~EN~~2025-09-12%2001:15:28~~2%202%202-Trifluoroacetophenone~~
https://www.fishersci.com/store/msds?partNumber=AC148350050&productDescription=ALPHA+ALPHA+ALPHA-TRIFLU+5GR&vendorId=VN00032119&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA11403~~PDF~~MTR~~CGV4~~EN~~2025-09-12%2001:15:28~~2%202%202-Trifluoroacetophenone~~
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA11403~~PDF~~MTR~~CGV4~~EN~~2025-09-12%2001:15:28~~2%202%202-Trifluoroacetophenone~~
https://store.apolloscientific.co.uk/storage/msds/PC7200_msds.pdf
https://m.chemicalbook.com/ProductMSDSDetailCB4322186_EN.htm
https://www.benchchem.com/product/b138007?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b138007?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

Property Value

CAS Number 434-45-7

Molecular Formula CsHsFsO

Molecular Weight 174.12 g/mol

Appearance Colorless to light yellow liquid[1][4][5]
Boiling Point 165-166 °C[4][5][6]

Melting Point -40 °C[4][5]

Density 1.24 g/mL at 25 °C[7]

Refractive Index

1.458 at 20 °C[6][7]

Operational Plan: From Receipt to Disposal

This section outlines the procedural, step-by-step guidance for the safe handling and disposal

of 2,2,2-Trifluoroacetophenone.

Personal Protective Equipment (PPE)

Before handling the chemical, ensure the following PPE is worn:

o Eye and Face Protection: Safety glasses with side shields or chemical goggles are

mandatory.[3][8]

o Skin Protection: Wear chemical-resistant gloves and protective clothing to prevent skin

contact.[8][9]

o Respiratory Protection: Use only in a well-ventilated area, preferably a chemical fume hood.

[3][4] If exposure limits are exceeded or irritation is experienced, a NIOSH/MSHA approved

respirator should be worn.[8]

Handling and Storage

e Ventilation: Always handle 2,2,2-Trifluoroacetophenone in a well-ventilated area or a

chemical fume hood to minimize inhalation of vapors.[3][4]
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e Ignition Sources: This chemical is flammable.[1][2] Keep it away from heat, sparks, open
flames, and other ignition sources.[1][3] Use non-sparking tools and explosion-proof
equipment.[1][2]

e Grounding: Ground and bond containers when transferring material to prevent static
discharge.[1][4]

o Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area away from
incompatible substances such as strong oxidizing agents.[1][4] The designhated storage area
should be a flammables area.[1]

Disposal Plan

o Waste Classification: Chemical waste must be handled as hazardous waste.[2]

o Disposal Method: Dispose of contents and container to an authorized chemical waste
collection point.[3] Do not dispose of down the drain. Options may include incineration in a
licensed facility or burial in a specifically licensed landfill.[3] Consult local or regional waste
management authorities for specific guidance.[3]

o Empty Containers: Empty containers may retain product residue (liquid and/or vapor) and
can be dangerous.[1][4] Do not cut, drill, grind, or weld on or near containers.[3]

Emergency Procedures
Spill Response

e Evacuate and Ventilate: Immediately evacuate the area and ensure adequate ventilation.[10]
Remove all sources of ignition.[3][4]

o Containment: Wear appropriate PPE. For small spills, absorb with an inert material such as
dry sand or earth and place it into a chemical waste container.[4]

o Cleanup: After the material is collected, clean the spill area.

First Aid
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e Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[3][4]

o Skin Contact: Remove contaminated clothing. Immediately flush skin with plenty of soap and
water for at least 15 minutes. Get medical attention if irritation develops.[4]

 Inhalation: Move the exposed person to fresh air. If breathing is difficult, give oxygen. Seek
medical attention.[4]

« Ingestion: Do not induce vomiting. If the person is conscious, give 2-4 cupfuls of milk or
water. Seek immediate medical aid.[4]

Workflow for Handling 2,2,2-Trifluoroacetophenone
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Caption: Workflow for the safe handling of 2,2,2-Trifluoroacetophenone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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